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Docetaxel Impurity 4: Basic Profile and
Application

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Docetaxel Impurity 4

CAS No.: 153744-63-9

Cat. No.: S1790386

The table below summarizes the core information available for Docetaxel Impurity 4, which is primarily

offered by chemical suppliers as a reference standard.

Property Description

Chemical Name (4S,5S)-3-(tert-butoxycarbonyl)-2,2-dimethyl-4-phenyloxazolidine-5-carboxylic acid
[1]

CAS Number 153744-63-9 [1]

Molecular C17H23NOs [1]

Formula

Molecular 321.4 g/mol [1]

Weight

Primary For analytical method development, validation (AMV), and Quality Control (QC)
Application during the commercial production or Abbreviated New Drug Application (ANDA) for

Docetaxel [1].

Regulatory Can be provided against pharmacopeial standards (e.g., USP, EP) based on
Traceability feasibility [1].
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Analytical Methods for Docetaxel Impurity Analysis

A prevalent and advanced technique for analyzing impurities in Docetaxel, including Impurity 4, is High-
Performance Liquid Chromatography (HPLC). The following table outlines the general approach and

key considerations for developing a stability-indicating method, as detailed in a relevant study [2].

Aspect Methodological Detail

Core Technique Stability-indicating HPLC method for assay and impurities [2].

Key Challenge Separating drug-related impurities (like 7-epi Docetaxel) from interference peaks
caused by formulation excipients, particularly Polysorbate 80 [2].

Method Use of a C-18 column and optimization of the mobile phase gradient with multiple

Optimization organic modifiers (e.g., acetonitrile and methanol) to achieve clear separation [2].

Validation Establishing Relative Response Factors (RRFs) for accurate quantification and

Parameters determining a Limit of Quantitation (LOQ) for known impurities (typically <0.2
Hg/mL) [2].

A Pathway for Effective Quality Control

The following diagram illustrates a logical workflow for establishing a quality control process for Docetaxel

impurities, integrating the information from the search results.
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To cite this document: Smolecule. [Docetaxel Impurity 4: Basic Profile and Application]. Smolecule,

[2026]. [Online PDF]. Available at: [https://www.smolecule.com/products/b1790386#quality-control-

standards-for-docetaxel-impurity-4]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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